BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating Laboratory Waste: Proper Disposal
Procedures for Sequencing Kits

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: KLA seq

Cat. No.: B13923929

A Note on "KLA seq": Initial searches for a product specifically named "KLA seq" did not yield
results for a sequencing kit. It is possible that this is an internal naming convention or a
typographical error. This guide provides comprehensive disposal procedures applicable to
common next-generation sequencing (NGS) kits, such as those from manufacturers like
lllumina or QIAGEN. Researchers should always consult the Safety Data Sheet (SDS) for the
specific kit being used and adhere to their institution's and local authorities’ waste disposal
regulations.[1][2][3]

The proper management of laboratory waste is paramount for ensuring the safety of personnel
and protecting the environment.[4] NGS workflows generate a variety of waste streams,
including chemical, biological, sharps, and solid waste, each requiring specific handling and
disposal protocols.

Chemical Waste Management

NGS kits contain various chemical reagents, some of which may be classified as hazardous
waste. It is crucial to segregate chemical waste at the point of generation to prevent dangerous
reactions and ensure proper disposal.[5]

Key Experimental Protocols for Chemical Waste Disposal:

« |dentification and Segregation:
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o Consult the Safety Data Sheet (SDS) for each reagent to identify hazardous components.
Common hazardous chemicals in sequencing kits include formamide and guanidine salts.

o Never mix incompatible waste streams. For example, waste containing guanidine salts
should not be mixed with bleach, as this can produce hazardous gases.

o Segregate chlorinated and non-chlorinated solvent waste into separate, clearly labeled
containers.

o Container Selection and Labeling:

o Use appropriate, leak-proof containers for liquid chemical waste. Often, the original
reagent bottles can be reused for waste collection if they are compatible.

o All chemical waste containers must be clearly labeled with "Hazardous Waste," the full
chemical names of the contents, and the approximate percentages of each component.

o Keep waste containers closed except when adding waste.

» Disposal of Spent Reagents and Cartridges:

o Spent reagent cartridges from sequencing instruments may contain residual hazardous
chemicals like formamide. These should be treated as solid hazardous waste according to
local regulations.

o Some manufacturers may provide recommendations for disassembling cartridges to
recycle non-hazardous plastic components.

o Liquid waste from the sequencer is often collected in designated waste bottles. This waste
should be assumed to be hazardous. For example, the waste from some lllumina systems
contains diluted formamide.

Data Presentation: Hazardous Components in Sequencing Waste

The following table summarizes examples of hazardous chemicals found in common
sequencing workflows and their typical waste concentrations.
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Example Final

Chemical Common Use in Concentration in Disposal
Component NGS Waste (lllumina Classification
NovaSeq X)
) Lysis and Denaturing Hazardous Chemical
Formamide ~2.8% - 4.9%
Buffer Waste
Guanidine ) ] ) Hazardous Chemical
) Lysis Buffer Varies by kit
Thiocyanate Waste
Guanidine ] ] ) Hazardous Chemical
] Lysis Buffer Varies by kit
Hydrochloride Waste
) ) ] ) Hazardous Chemical
Acetic Acid Buffer Component Varies by kit
Waste
] ) Hazardous Chemical
Propan-2-ol Buffer Component Varies by kit

Waste

Source: lllumina Knowledge Base, QIAGEN Reagent Disposal Guidelines

Biological and Biohazardous Waste Management

NGS experiments often involve biological samples such as cell cultures, tissues, blood, and
microorganisms, which are considered potentially infectious biohazardous waste.

Key Experimental Protocols for Biological Waste Disposal:
e Segregation and Containment:

o All solid biohazardous waste (e.g., gloves, pipette tips, tubes) must be collected in
designated biohazard bags, which are often red, orange, or clear and marked with the
universal biohazard symbol.

o Liquid biological waste, such as used culture media, should be collected in a leak-proof
container for decontamination.

e Decontamination:
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o The primary method for decontaminating biological waste is autoclaving. Biohazard bags
should be placed in a secondary, autoclavable container before being placed in the
autoclave.

o Chemical disinfection is another option for liquid waste. A common method is to add
bleach to a final concentration of 10% and allow a contact time of at least 30 minutes
before disposal down the sanitary sewer, followed by copious amounts of water. However,
ensure this is permissible by local regulations and that the waste does not contain
chemicals incompatible with bleach.

o Waste from sample preparation steps, such as supernatants from centrifugation, should
be considered potentially infectious and must be autoclaved or incinerated.

e Final Disposal:

o After autoclaving, some types of biohazardous waste may be disposed of as regular trash,
provided it is properly bagged and does not contain sharps. Always check with your
institution's EHS department.

o Many institutions use a certified biohazardous waste vendor for pickup and final disposal,
which is often incineration.

Sharps Waste Management

Sharps waste includes any item that can pierce or cut skin, such as needles, syringes, scalpel
blades, and contaminated glass or plastic.

Key Experimental Protocols for Sharps Waste Disposal:

e Immediate Disposal:
o Dispose of sharps immediately after use in a designated sharps container.
o Never recap, bend, or break disposable needles.

o Container Specifications:
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o Sharps containers must be rigid, puncture-resistant, leak-proof, and clearly labeled with
the biohazard symbol.

o Do not overfill sharps containers; they should be sealed and disposed of when they are
about three-quarters full.

e Segregation of Contaminated Sharps:

o Biohazardous Sharps: Needles, syringes, and other sharps contaminated with biological
material are disposed of in standard biohazard sharps containers. These are typically
autoclaved before final disposal.

o Chemically Contaminated Sharps: Sharps contaminated with hazardous chemicals must
be collected in a separate, puncture-proof container labeled as hazardous chemical waste,
listing the chemical contaminants.

o Radioactive Sharps: These require special containers and labeling and must be disposed
of through the institution's radiation safety program.

Solid and Electronic Waste
This category includes non-hazardous plastics, packaging, and electronic components from

sequencing instruments.

e Plastic Waste: Uncontaminated plastic items like pipette tip boxes and some kit packaging
may be recyclable. Check with your facility's recycling program.

o Electronic Waste (e-waste): Used flow cells and sequencing cartridges contain electronic
components (like RFID chips) and should be disposed of as electronic waste according to
institutional guidelines.

Mandatory Visualization: NGS Waste Disposal
Workflow

The following diagram illustrates the logical workflow for segregating and disposing of waste
generated from a typical NGS experiment.
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Caption: Logical workflow for the segregation of laboratory waste from NGS experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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